Cas no 1289023-25-1 (4-Bromo-2-nitronicotinaldehyde)

4-Bromo-2-nitronicotinaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. This compound features both bromo and nitro substituents on a nicotinaldehyde scaffold, offering multiple reactive sites for further functionalization. The aldehyde group enables condensation reactions, while the bromo and nitro groups facilitate cross-coupling and nucleophilic substitution pathways. Its well-defined structure makes it valuable for constructing complex nitrogen-containing heterocycles, such as pyridines and related derivatives. The compound is particularly useful in medicinal chemistry for developing bioactive molecules. High purity and stability under standard handling conditions ensure reliable performance in synthetic applications. Proper storage in a cool, dry environment is recommended to maintain integrity.

4-Bromo-2-nitronicotinaldehyde structure

1289023-25-1 structure

Product Name:4-Bromo-2-nitronicotinaldehyde

CAS No:1289023-25-1

MF:C₆H₃BrN₂O₃

MW:231.003620386124

CID:4901034

Update Time:2025-11-01

4-Bromo-2-nitronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-nitronicotinaldehyde
- Inchi： 1S/C6H3BrN2O3/c7-5-1-2-8-6(9(11)12)4(5)3-10/h1-3H
- InChI Key： YPYCWDHHBDBYOB-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1C=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 229.933
Monoisotopic Mass: 229.933
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 75.8

4-Bromo-2-nitronicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012750-250mg	4-Bromo-2-nitronicotinaldehyde	1289023-25-1	95%	250mg	1,048.60 USD	2021-06-08
Alichem	A029012750-1g	4-Bromo-2-nitronicotinaldehyde	1289023-25-1	95%	1g	3,010.80 USD	2021-06-08

4-Bromo-2-nitronicotinaldehyde Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Enantiomorphic symmetry breaking in crystallization of molten sodium chlorate†

Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Distribution pattern and allocation of defects in hydrogenated ZnO thin films†

Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038

Additional information on 4-Bromo-2-nitronicotinaldehyde

4-Bromo-2-nitronicotinaldehyde (CAS No. 1289023-25-1): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 4-Bromo-2-nitronicotinaldehyde (CAS No. 1289023-25-1) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its bromo and nitro functional groups, offers unparalleled reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its unique structure makes it a sought-after reagent in pharmaceutical research, agrochemical development, and materials science.

The growing interest in 4-Bromo-2-nitronicotinaldehyde aligns with the surge in demand for heterocyclic compounds and nitroaromatics, which are frequently explored in drug discovery pipelines. Researchers often search for terms like "synthesis of 4-Bromo-2-nitronicotinaldehyde" or "applications of nitronicotinaldehyde derivatives", reflecting its relevance in cutting-edge scientific inquiries. Its aldehyde moiety further enables condensation reactions, paving the way for Schiff base formation and multicomponent reactions (MCRs).

From an industrial perspective, CAS 1289023-25-1 is valued for its role in producing high-value fine chemicals. Recent trends highlight its utility in photocatalysis and metal-organic frameworks (MOFs), areas dominating academic discourse. Environmental concerns have also spurred interest in green chemistry approaches for synthesizing such intermediates, with queries like "eco-friendly preparation of bromo-nitronicotinaldehydes" gaining traction.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate the purity and structure of 4-Bromo-2-nitronicotinaldehyde. Its stability under controlled conditions and compatibility with diverse solvents enhance its appeal for scalable applications. As the scientific community leans toward fragment-based drug design, this compound’s modularity positions it as a cornerstone for innovation.

In summary, 4-Bromo-2-nitronicotinaldehyde exemplifies the synergy between structural specificity and functional adaptability. Its integration into contemporary research underscores the compound’s enduring significance in advancing synthetic methodologies and interdisciplinary sciences.